![molecular formula C8H15N3O B1415764 N-[(3-Ethyl-1,2,4-oxadiazol-5-YL)methyl]propan-2-amine CAS No. 915922-00-8](/img/structure/B1415764.png)
N-[(3-Ethyl-1,2,4-oxadiazol-5-YL)methyl]propan-2-amine
Overview
Description
“N-[(3-Ethyl-1,2,4-oxadiazol-5-YL)methyl]propan-2-amine” is a chemical compound with the empirical formula C7H13N3O . It is a heterocyclic compound, which means it contains a ring structure that includes atoms of at least two different elements . This compound is part of a class of compounds known as 1,2,4-oxadiazoles, which are known for their diverse biological activities .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazoles, including “N-[(3-Ethyl-1,2,4-oxadiazol-5-YL)methyl]propan-2-amine”, often involves the reaction of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent . This is followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole in the presence of TBAF/THF at room temperature .Molecular Structure Analysis
The molecular structure of “N-[(3-Ethyl-1,2,4-oxadiazol-5-YL)methyl]propan-2-amine” can be represented by the SMILES stringCCC1=NOC(CNCC)=N1 . This indicates that the compound contains a 1,2,4-oxadiazole ring attached to an ethyl group and a propan-2-amine group .
Scientific Research Applications
Comprehensive Analysis of “N-[(3-Ethyl-1,2,4-oxadiazol-5-YL)methyl]propan-2-amine”
Anticancer Research: Compounds containing the 1,2,4-oxadiazole ring have been evaluated for their anticancer properties. The MTT assay is commonly used to measure the activity of mitochondrial enzymes in living cells, which can be indicative of anticancer activity .
Synthesis of Bioactive Compounds: The 1,2,4-oxadiazole ring is a component in the synthesis of many pharmaceutically relevant scaffolds. It is used in laboratory practices for preparing molecules with potential pharmaceutical applications .
Antifungal Applications: Derivatives of 1,2,4-oxadiazole have shown antifungal activities against various plant pathogens such as Colletotrichum orbiculare and Botrytis cinerea. These compounds are compared with commercial fungicides for their efficacy .
Chemical Research and Development: The compound is available for purchase from chemical suppliers like MilliporeSigma for use in research and development activities within the field of chemistry .
Organic Synthesis Methodology: Efficient methods have been developed for synthesizing anilines substituted with the 1,2,4-oxadiazole ring. These methodologies are important for creating compounds with potential biological activities .
Future Directions
The future directions for research on “N-[(3-Ethyl-1,2,4-oxadiazol-5-YL)methyl]propan-2-amine” and similar compounds could involve further exploration of their biological activities and potential applications as therapeutic agents . Additionally, the development of new synthetic strategies for 1,2,4-oxadiazoles could also be a promising area of future research .
Mechanism of Action
Target of Action
It is known that the 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus .
Mode of Action
1,2,4-oxadiazoles have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .
Biochemical Pathways
1,2,4-oxadiazoles have been utilized for the development of energetic materials, fluorescent dyes, oleds, sensors, as well as insecticides .
properties
IUPAC Name |
N-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O/c1-4-7-10-8(12-11-7)5-9-6(2)3/h6,9H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDWQREWRKBJTBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=N1)CNC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70650859 |
Source
|
| Record name | N-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70650859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3-Ethyl-1,2,4-oxadiazol-5-YL)methyl]propan-2-amine | |
CAS RN |
915922-00-8 |
Source
|
| Record name | 3-Ethyl-N-(1-methylethyl)-1,2,4-oxadiazole-5-methanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=915922-00-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70650859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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